3,20-Disemicarbazone-17,21-dihydroxy-pregna-1,4-diene-3,11,20-trione 21-Acetate
Description
“3,20-Disemicarbazone-17,21-dihydroxy-pregna-1,4-diene-3,11,20-trione 21-Acetate” is an impurity of Prednisolone . Prednisolone is a synthetic glucocorticoid, a derivative of cortisol, and can be used to treat a variety of inflammatory and auto-immune conditions .
Molecular Structure Analysis
The molecular formula of this compound is C25H34N6O6 . Its molecular weight is 514.57 .Physical And Chemical Properties Analysis
This compound appears as a white solid . It is soluble in DMSO and has a melting point greater than 245°C .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,20-Disemicarbazone-17,21-dihydroxy-pregna-1,4-diene-3,11,20-trione 21-Acetate involves the conversion of pregnenolone to the final product through a series of chemical reactions.", "Starting Materials": [ "Pregnenolone", "Hydrazine hydrate", "Acetic anhydride", "Semicarbazide hydrochloride", "Sodium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Chloroform", "Ethyl acetate" ], "Reaction": [ "Pregnenolone is reacted with hydrazine hydrate to form 3-hydroxy-pregna-5,20-diene-11-one.", "The resulting compound is then reacted with semicarbazide hydrochloride in the presence of sodium acetate to form 3-hydroxy-pregna-5,20-diene-3,11,20-trione-20-semicarbazone.", "The semicarbazone is then reduced using sodium borohydride to form 3,20-dihydroxy-pregna-5,11-diene-3,20-dione-20-semicarbazone.", "The semicarbazone is then acetylated using acetic anhydride to form 3,20-diacetoxy-pregna-5,11-diene-3,20-dione-20-semicarbazone.", "The resulting compound is then hydrolyzed using hydrochloric acid to form 3,20-diacetoxy-pregna-1,4-diene-3,11,20-trione-20-semicarbazide.", "The semicarbazide is then reacted with acetic anhydride to form 3,20-diacetoxy-pregna-1,4-diene-3,11,20-trione-20-disemicarbazone.", "The disemicarbazone is then hydrolyzed using sodium hydroxide to form 3,20-diacetoxy-pregna-1,4-diene-3,11,20-trione-21-acetate.", "The final product is obtained by recrystallization from a mixture of methanol, chloroform, and ethyl acetate." ] } | |
CAS RN |
115097-56-8 |
Product Name |
3,20-Disemicarbazone-17,21-dihydroxy-pregna-1,4-diene-3,11,20-trione 21-Acetate |
Molecular Formula |
C₂₅H₃₄N₆O₆ |
Molecular Weight |
514.57 |
synonyms |
11β,17,21-† trihydroxy-Pregna-1,4-diene-3,20-dione 21-acetate, 3,20-disemicarbazone |
Origin of Product |
United States |
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